1-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride
Overview
Description
1-(3-Methylidenecyclobutyl)ethan-1-amine hydrochloride, also known as 1-Methylidenecyclobutyl-1-amine hydrochloride (MCBH), is a cyclic amine that has been studied extensively due to its potential applications in scientific research. It has been used in the synthesis of various compounds, as a reactant in chemical reactions, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
MCBH has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as β-lactams, peptides, and amino acids. It has also been used as a reactant in chemical reactions, such as the Michael addition and the Wittig reaction. MCBH has also been used as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of MCBH is not well understood. However, it is believed that the hydrochloride group of the molecule acts as a proton donor, allowing it to act as a catalyst in chemical reactions. Additionally, the cyclic structure of the molecule is thought to increase the reactivity of the molecule, allowing it to participate in more complex reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of MCBH are not well understood. However, it has been shown to have antimicrobial activity and has been used in the synthesis of compounds with potential therapeutic applications.
Advantages and Limitations for Lab Experiments
The Mitsunobu reaction used to synthesize MCBH is a versatile and efficient method for the synthesis of amines. Additionally, MCBH has been used in a variety of scientific research applications. However, the mechanism of action of MCBH is not well understood, and its biochemical and physiological effects are still being studied.
Future Directions
The potential future directions for the study of MCBH include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research into the synthesis of MCBH could lead to improved methods and more efficient reactions. Finally, research into the use of MCBH as a catalyst in organic synthesis could lead to the development of new and more efficient reactions.
Synthesis Methods
MCBH can be synthesized by a process known as the Mitsunobu reaction. This reaction involves the condensation of an alcohol and a phosphine in the presence of an acid catalyst to produce an ester. The ester is then hydrolyzed to produce the desired amine hydrochloride. The Mitsunobu reaction is a versatile and efficient method for the synthesis of MCBH.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride involves the reaction of 3-methylidenecyclobutanone with ethylamine followed by hydrochloric acid treatment.", "Starting Materials": [ "3-methylidenecyclobutanone", "ethylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylidenecyclobutanone is reacted with excess ethylamine in the presence of a base catalyst such as sodium hydroxide to form 1-(3-methylidenecyclobutyl)ethan-1-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of 1-(3-methylidenecyclobutyl)ethan-1-amine, which is the final product." ] } | |
CAS RN |
2763758-79-6 |
Product Name |
1-(3-methylidenecyclobutyl)ethan-1-amine hydrochloride |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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